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Compound of Interest

Compound Name: (4-Benzylmorpholin-3-yl)methanol

Cat. No.: B027052

Audience: Researchers, scientists, and drug development professionals.

Introduction

(4-Benzylmorpholin-3-yl)methanol is a heterocyclic organic compound that serves as a key
intermediate in the synthesis of various biologically active molecules and is a significant
building block in drug discovery. Its structure, featuring a morpholine ring, a benzyl group, and
a hydroxymethyl group, provides a versatile scaffold for the development of novel
pharmaceutical agents. This document provides a concise technical overview of the
fundamental physicochemical properties of (4-Benzylmorpholin-3-yl)methanol, with a primary
focus on its molecular weight.

Molecular Properties and Weight Calculation

The molecular formula for (4-Benzylmorpholin-3-yl)methanol is C12H17NO2.[1] The molecular
weight is a critical parameter in experimental design, chemical synthesis, and analytical
characterization. The table below summarizes the elemental composition and the calculation of
the compound's molecular weight.
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Standard Total
Element Symbol Atomic Count Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 12 12.011 144,132
Hydrogen H 17 1.008 17.136
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998

Total 207.273

The calculated molecular weight of (4-Benzylmorpholin-3-yl)methanol is 207.273 g/mol .[1] It
is important to distinguish this compound from its hydrochloride salt, (S)-(4-Benzylmorpholin-
3-yl)methanol Hydrochloride, which has a molecular formula of C12H1sCINO2z and a higher
molecular weight of 243.73 g/mol due to the addition of hydrogen chloride.[2][3]

Experimental Protocols

Detailed experimental protocols involving (4-Benzylmorpholin-3-yl)methanol are highly
dependent on the specific application, such as its use as a reactant in a synthetic pathway, its
characterization by analytical techniques, or its evaluation in a biological assay.

A typical experimental workflow for the synthesis and characterization of a derivative using this
compound would include:

o Reaction Setup: Detailing the reaction vessel, inert atmosphere conditions (e.g., nitrogen,
argon), and the order and method of reagent addition.

» Stoichiometry: Precise measurement of (4-Benzylmorpholin-3-yl)methanol, other
reactants, catalysts, and solvents.

e Reaction Monitoring: Techniques such as Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) to track the reaction progress.

o Work-up and Purification: Procedures for quenching the reaction, extraction, and purification
of the desired product, often employing column chromatography.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://iupac.qmul.ac.uk/AtWt/
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Structural Confirmation: Analytical methods like Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to
confirm the structure of the final compound.

o Purity Analysis: High-Performance Liquid Chromatography (HPLC) to determine the purity of
the synthesized molecule.

Researchers should consult relevant synthetic chemistry literature for specific, validated
protocols related to their target molecules.

Structural and Logical Representation

To understand the compound's reactivity and role as a synthetic building block, it is useful to
visualize the logical relationship between its core structural components. The following diagram
illustrates this relationship.
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Caption: Logical breakdown of (4-Benzylmorpholin-3-yl)methanol into its constituent
functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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